Cas no 1083196-29-5 (Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate)

Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate is a brominated heterocyclic compound featuring a fused furopyridine core with a carboxylate ester functionality. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ester group offers versatility for hydrolysis or transesterification, enabling downstream modifications. Its rigid fused-ring system contributes to stability while maintaining synthetic utility. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. It is commonly used in research settings for constructing complex heterocyclic frameworks.

Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate structure

1083196-29-5 structure

Product Name:Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate

CAS No:1083196-29-5

MF:C₉H₆BrNO₃

MW:256.052841663361

CID:1083790

PubChem ID:45356736

Update Time:2025-06-08

Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate
- DS-017563
- AKOS015945242
- methyl5-bromofuro[2,3-b]pyridine-2-carboxylate
- DTXSID70669926
- 1083196-29-5
- Inchi： 1S/C9H6BrNO3/c1-13-9(12)7-3-5-2-6(10)4-11-8(5)14-7/h2-4H,1H3
- InChI Key： VGBZSSLEHHHGPW-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C(=C1)C=C(C(=O)OC)O2

Computed Properties

Exact Mass: 254.95311g/mol
Monoisotopic Mass: 254.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 52.3Å²

Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1805771-1g	Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate	1083196-29-5	98%	1g	￥13272.00	2024-08-09

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Additional information on Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate

Exploring the Versatile Applications of Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate (CAS No. 1083196-29-5) in Modern Chemistry

In the realm of organic chemistry, Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate (CAS No. 1083196-29-5) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic molecule, characterized by its fused furopyridine core and bromine substituent, serves as a pivotal building block in pharmaceutical research, agrochemical development, and material science. Its carboxylate ester functionality further enhances its reactivity, making it a versatile intermediate for synthetic transformations.

The growing demand for Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate is closely tied to its role in cross-coupling reactions, a hotspot in modern organic synthesis. Researchers frequently explore its utility in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing complex bioactive molecules. Recent trends in AI-driven drug discovery have also spotlighted such compounds, as they align with the search for novel scaffolds in kinase inhibitors and GPCR-targeted therapeutics.

From an industrial perspective, the compound’s CAS No. 1083196-29-5 is often queried in databases alongside terms like "high-yield synthesis" and "scalable purification methods", reflecting the practical challenges in its production. Innovations in green chemistry, such as solvent-free reactions or catalytic bromination, are frequently discussed in this context. These approaches not only improve efficiency but also address environmental concerns—a key priority for today’s chemists.

Another area of interest is the compound’s potential in material science. Its furopyridine backbone contributes to electron-deficient systems, making it relevant for OLEDs and organic semiconductors. Searches for "small-molecule optoelectronics" often intersect with studies on derivatives of Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate, underscoring its interdisciplinary appeal.

In summary, Methyl 5-bromofuro[2,3-b]pyridine-2-carboxylate (CAS No. 1083196-29-5) exemplifies the synergy between structural ingenuity and functional diversity. As research continues to uncover its applications—from drug discovery to advanced materials—this compound remains a focal point for innovation, driven by both academic curiosity and industrial demand.